2-((methoxycarbonylamino)-(2-nitro-5-(n-propylthio)phenylimino)methylamino)ethansulfonic acid
2-((methoxycarbonylamino)-(2-nitro-5-(n-propylthio)phenylimino)methylamino)ethansulfonic acid
Brand Name:
Vulcanchem
CAS No.:
100098-41-7
VCID:
VC0035381
InChI:
InChI=1S/C14H20N4O7S2.C4H11NO3/c1-3-7-26-11-4-5-13(18(20)21)12(9-11)16-10-17-25-27(22,23)8-6-15-14(19)24-2;5-4(1-6,2-7)3-8/h4-5,9-10H,3,6-8H2,1-2H3,(H,15,19)(H,16,17);6-8H,1-3,5H2
SMILES:
CCCSC1=CC(=C(C=C1)[N+](=O)[O-])N=CNOS(=O)(=O)CCNC(=O)OC.C(C(CO)(CO)N)O
Molecular Formula:
C18H31N5O10S2
Molecular Weight:
541.6 g/mol
2-((methoxycarbonylamino)-(2-nitro-5-(n-propylthio)phenylimino)methylamino)ethansulfonic acid
CAS No.: 100098-41-7
Main Products
VCID: VC0035381
Molecular Formula: C18H31N5O10S2
Molecular Weight: 541.6 g/mol
| CAS No. | 100098-41-7 |
|---|---|
| Product Name | 2-((methoxycarbonylamino)-(2-nitro-5-(n-propylthio)phenylimino)methylamino)ethansulfonic acid |
| Molecular Formula | C18H31N5O10S2 |
| Molecular Weight | 541.6 g/mol |
| IUPAC Name | 2-amino-2-(hydroxymethyl)propane-1,3-diol;[(2-nitro-5-propylsulfanylphenyl)iminomethylamino] 2-(methoxycarbonylamino)ethanesulfonate |
| Standard InChI | InChI=1S/C14H20N4O7S2.C4H11NO3/c1-3-7-26-11-4-5-13(18(20)21)12(9-11)16-10-17-25-27(22,23)8-6-15-14(19)24-2;5-4(1-6,2-7)3-8/h4-5,9-10H,3,6-8H2,1-2H3,(H,15,19)(H,16,17);6-8H,1-3,5H2 |
| Standard InChIKey | CFPLEHFJBFUXGU-UHFFFAOYSA-N |
| SMILES | CCCSC1=CC(=C(C=C1)[N+](=O)[O-])N=CNOS(=O)(=O)CCNC(=O)OC.C(C(CO)(CO)N)O |
| Canonical SMILES | CCCSC1=CC(=C(C=C1)[N+](=O)[O-])N=CNOS(=O)(=O)CCNC(=O)OC.C(C(CO)(CO)N)O |
| Synonyms | 2-((methoxycarbonylamino)-(2-nitro-5-(n-propylthio)phenylimino)methylamino)ethansulfonic acid MCA tris salt |
| PubChem Compound | 127477 |
| Last Modified | Nov 11 2021 |
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